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Compound of Interest

Compound Name: 2-hydroxy-N,N-dimethylacetamide

Cat. No.: B178382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While the formal historical discovery of 2-hydroxy-N,N-dimethylacetamide is not prominently

documented in scientific literature, its existence as a research chemical suggests its

emergence from the systematic exploration of functionalized amide derivatives. Its synthesis

and properties can be understood within the broader context of the development of N,N-

disubstituted amides, a class of compounds with significant industrial and pharmaceutical

applications. This technical guide provides a comprehensive overview of its likely synthetic

origins, physicochemical properties, and the experimental protocols for its preparation, based

on established principles of organic chemistry.

Physicochemical Properties
Key physicochemical data for 2-hydroxy-N,N-dimethylacetamide are summarized below. For

comparative context, data for the well-characterized parent compound, N,N-dimethylacetamide

(DMAc), is also included.
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Property
2-hydroxy-N,N-
dimethylacetamide

N,N-Dimethylacetamide
(DMAc)

Molecular Formula C₄H₉NO₂[1] C₄H₉NO[2]

Molecular Weight 103.12 g/mol [1] 87.12 g/mol [2]

CAS Number 14658-93-6[1] 127-19-5[2]

Appearance Solid Colorless liquid[2]

Boiling Point Not reported 165.1 °C[2]

Melting Point Not reported -20 °C[2]

Density Not reported 0.937 g/mL[2]

Solubility Not reported Miscible with water[2]

Plausible Synthetic Pathway and Experimental
Protocol
The synthesis of 2-hydroxy-N,N-dimethylacetamide can be logically deduced from standard

amidation reactions. A highly probable route involves the reaction of a glycolic acid derivative

with dimethylamine.

Reaction Scheme:
The most direct synthetic route is the amidation of glycolic acid or its ester derivative with

dimethylamine. This reaction is analogous to the industrial production of N,N-

dimethylacetamide from acetic acid and dimethylamine.[2]
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Glycolic Acid

2-hydroxy-N,N-dimethylacetamide

+

Dimethylamine

+ Heat, Catalyst

Reactants:
Methyl Glycolate
Dimethylamine

Reaction Mixture
(Amidation)

Solvent:
Methanol

Catalyst:
Sodium Methoxide

Heating (Reflux)

Solvent Removal
(Rotary Evaporation)

Workup:
Extraction with CH2Cl2 and Water

Drying of Organic Layer
(Anhydrous MgSO4)

Purification:
Distillation or Crystallization

Pure 2-hydroxy-N,N-dimethylacetamide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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